Cas no 1864572-35-9 (1-Oxaspiro[2.5]octane-2-carbonitrile, 7-methyl-4-(1-methylethyl)-)

• Product Name: 1-Oxaspiro[2.5]octane-2-carbonitrile, 7-methyl-4-(1-methylethyl)-
• CAS No: 1864572-35-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5277185
• Update Time: 2025-10-19

1-Oxaspiro[2.5]octane-2-carbonitrile, 7-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carbonitrile, 7-methyl-4-(1-methylethyl)-

• Inchi： 1S/C12H19NO/c1-8(2)10-5-4-9(3)6-12(10)11(7-13)14-12/h8-11H,4-6H2,1-3H3
• InChI Key： IKZQTOCBQOSQKK-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)CCC2C(C)C)C1C#N

Additional information on 1-Oxaspiro[2.5]octane-2-carbonitrile, 7-methyl-4-(1-methylethyl)-

1-Oxaspiro[2.5]octane-2-carbonitrile, 7-methyl-4-(1-methylethyl)-

The compound 1-Oxaspiro[2.5]octane-2-carbonitrile, 7-methyl-4-(1-methylethyl)-, with CAS number 1864572-35-9, is a unique organic molecule characterized by its spirocyclic structure and functional groups. This compound belongs to the class of oxaspiro compounds, which are known for their versatile applications in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a spiro ring system where an oxygen atom is part of the ring, creating a fused bicyclic framework. The presence of a cyano group (-CN) at the 2-position and substituents at the 7-methyl and 4-(1-methylethyl) positions further enhances its chemical diversity and potential for functionalization.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to mimic complex biological molecules and interact with target proteins in unique ways. The oxaspiro framework in this compound provides a rigid structure that can be advantageous in stabilizing specific conformations required for bioactivity. Additionally, the cyano group is known to act as an electron-withdrawing group, which can modulate the electronic properties of the molecule, making it suitable for various chemical reactions and applications.

The synthesis of 1-Oxaspiro[2.5]octane-2-carbonitrile, 7-methyl-4-(1-methylethyl)- involves a multi-step process that typically starts with the preparation of the spirocyclic core. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient and selective routes to such complex structures. For instance, researchers have employed transition metal-catalyzed cycloadditions and ring-closing metathesis to construct similar spiro systems with high precision.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets, such as enzymes and receptors, making it a valuable tool in designing new therapeutic agents. Furthermore, the presence of substituents like methyl and isopropyl groups provides opportunities for further modification to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

Recent research has also explored the use of oxaspiro compounds in materials science, particularly in the development of advanced polymers and nanomaterials. The rigid spirocyclic framework can serve as a building block for constructing materials with tailored mechanical and electronic properties. For example, incorporating such structures into polymer backbones has been shown to enhance thermal stability and mechanical strength.

The study of 1-Oxaspiro[2.5]octane-2-carbonitrile, 7-methyl-4-(1-methylethyl)- has also contributed to our understanding of stereochemistry and conformational analysis in complex molecules. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to investigate the conformational preferences and dynamic behavior of this compound under different conditions.

In conclusion, 1-Oxaspiro[2.5]octane-2-carbonitrile, 7-methyl-4-(1-methylethyl)- represents a fascinating example of how structural complexity can lead to diverse chemical functionalities. With ongoing research into its synthesis, properties, and applications, this compound holds significant potential for advancing various fields of science and technology.